Cas no 2137899-48-8 (1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester
• CAS No: 2137899-48-8
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 5300056
• Update Time: 2025-06-09

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester

• Inchi： 1S/C10H10N4O3/c1-14-9(15)6(7(13-14)10(16)17-2)8-11-4-3-5-12-8/h3-5,15H,1-2H3
• InChI Key： RIYWEFKBHZTCHP-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(C2=NC=CC=N2)C(C(OC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester

Introduction to 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester (CAS No. 2137899-48-8)

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester (CAS No. 2137899-48-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, which include a pyrazole ring, a hydroxy group, a methyl ester, and a pyrimidine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester is C₁₄H₁₄N₄O₃, and its molecular weight is approximately 286.28 g/mol. The compound's structure can be visualized as a pyrazole ring with a hydroxy group at the 5-position, a methyl group at the 1-position, and a pyrimidine moiety at the 4-position. The carboxylic acid group is esterified with a methyl group, forming the methyl ester.

In recent years, there has been a growing interest in the development of pyrazole derivatives due to their diverse biological activities. Pyrazoles are known for their anti-inflammatory, analgesic, and antipyretic properties. Additionally, they have shown promise in the treatment of various diseases, including cancer, diabetes, and neurological disorders. The presence of the pyrimidine moiety in 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester further enhances its potential therapeutic applications.

The hydroxy group at the 5-position of the pyrazole ring is particularly noteworthy. Hydroxy groups are known to increase the polarity and solubility of molecules, which can improve their bioavailability and pharmacokinetic properties. This feature is crucial for developing compounds that can effectively reach their target sites in the body. The methyl ester group at the carboxylic acid position also plays a significant role in modulating the compound's properties. Esterification can enhance the stability and lipophilicity of the molecule, making it more suitable for oral administration.

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester could be a promising lead compound for further drug development in oncology.

Beyond its anticancer properties, this compound has also shown potential in other therapeutic areas. For instance, studies have demonstrated that it possesses anti-inflammatory activity by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, preliminary research indicates that 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of an appropriate pyrazole derivative with a pyrimidine-containing reagent followed by esterification with methanol under controlled conditions. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency of this process.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(2-pyrimidinyl)-, methyl ester (CAS No. 2137899-48-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as oncology, inflammation, and neuroprotection. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.